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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492 Get Quote

This guide provides a comprehensive overview of the core chemical properties of barium
thiosulfate, tailored for researchers, scientists, and professionals in drug development. The

document details the compound's physical and chemical characteristics, synthesis protocols,

and key reactions, presenting quantitative data in accessible tables and illustrating processes

with clear diagrams.

Core Chemical and Physical Properties
Barium thiosulfate, with the chemical formula BaS₂O₃, is an inorganic compound that typically

exists as a white crystalline powder.[1] It is most commonly found in its monohydrate form,

BaS₂O₃·H₂O.[1] The compound is known for its low solubility in water and is insoluble in

ethanol.[1][2] Due to the presence of barium, it is classified as a toxic substance and requires

careful handling.[2][3]

The key physical and chemical properties of barium thiosulfate are summarized in the table

below for easy reference and comparison.
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Property Value Citations

Chemical Formula BaS₂O₃ [1]

Molecular Weight ~249.46 g/mol [1][3]

Appearance White crystalline powder [1][3]

Density ~3.45 g/cm³ [3][4][5]

Solubility in Water ~0.25 g/100 mL at 15°C [1][2][3]

0.21 g/100 g at 18.5°C [6]

0.220 g/100g H₂O [7]

Solubility in Alcohol Insoluble [1][2]

Decomposition Temp.
Loses water of hydration at

110°C
[1][2]

Decomposes at ~220-228°C [1][2][6]

Crystal Structure
Orthorhombic (for

monohydrate)
[3]

Space Group Pnma (for monohydrate) [3]

Synthesis and Experimental Protocols
The most prevalent method for synthesizing barium thiosulfate is through a precipitation

reaction in an aqueous solution.[3][8] This process leverages the compound's low solubility to

drive the reaction to completion.

A standard laboratory procedure for the synthesis of barium thiosulfate monohydrate involves

the reaction of barium chloride with sodium thiosulfate.[3][9][10]

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)
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Distilled water

Procedure:

Prepare a solution of barium chloride by dissolving 35 g of barium chloride dihydrate in 100

mL of distilled water.[11]

In a separate container, prepare a solution of sodium thiosulfate.

Add 35.5 g of solid sodium thiosulfate pentahydrate to the barium chloride solution.[11]

Stir the mixture continuously until all the sodium thiosulfate has dissolved. The formation of a

white crystalline precipitate of barium thiosulfate monohydrate will be observed.[3][8]

Collect the precipitate by filtration.

Wash the collected precipitate with chilled water to remove soluble impurities, primarily

sodium chloride.[2]

Dry the purified barium thiosulfate in air at a temperature of 40°C.[2]

Alternative precursors for the barium salt can include barium hydroxide or barium nitrate, which

may be selected to optimize for specific characteristics such as purity or reaction rate.[3]
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General Workflow for Barium Thiosulfate Synthesis
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Workflow for the synthesis of barium thiosulfate.
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Chemical Reactions and Decomposition
Barium thiosulfate participates in several key chemical reactions, including oxidation,

reduction, and decomposition upon heating.

When heated, barium thiosulfate monohydrate first loses its water of hydration at

approximately 110°C.[1][2] Upon further heating to around 220-228°C, the anhydrous

compound decomposes to yield barium sulfate (BaSO₄), elemental sulfur (S), and sulfur

dioxide (SO₂).[1][2]

Oxidation: Barium thiosulfate can be oxidized by strong oxidizing agents, such as hydrogen

peroxide or chlorine. This reaction produces barium sulfate and sulfur dioxide.[3][8]

Reduction: Under reducing conditions, for example by heating with a carbon source like coke

at high temperatures (e.g., 1000°C), barium thiosulfate can be reduced to barium sulfide

(BaS).[3][12]

Barium thiosulfate reacts with strong acids, such as hydrochloric acid (HCl), to form the

corresponding barium salt (e.g., barium chloride) and unstable thiosulfuric acid (H₂S₂O₃).[3][13]

The thiosulfuric acid readily decomposes in the aqueous solution.
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Key Reactions of Barium Thiosulfate
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Decomposition and primary reactions of barium thiosulfate.

Safety and Handling
Barium thiosulfate is harmful if swallowed or inhaled.[2][14][15] Appropriate personal

protective equipment, including gloves, safety glasses, and respiratory protection, should be

used when handling the powder to avoid ingestion and inhalation.[15][16] It should be stored in

a dry, cool, and well-ventilated place, away from strong oxidizing agents.[15] As with all barium

compounds, it should be handled with care due to its toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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